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Compound of Interest

Compound Name: 5-Bromopentyl acetate

Cat. No.: B044996 Get Quote

Essential Safety and Handling Guide for 5-
Bromopentyl Acetate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Bromopentyl acetate in a laboratory setting. It is designed to be

a critical resource for researchers, scientists, and drug development professionals, ensuring a

secure and efficient research environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 5-Bromopentyl acetate is provided

below.
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Property Value

Molecular Formula C7H13BrO2

Molecular Weight 209.08 g/mol [1][2]

Appearance Clear liquid[1][3]

Boiling Point 109 - 110 °C @ 15 mmHg[1]

Flash Point 110 °C (230 °F)[1]

Density 1.255 g/mL at 25 °C

Solubility Slightly soluble in water.[4][5]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is critical to mitigate risks

associated with 5-Bromopentyl acetate.
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PPE Category
Recommended
Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber or Viton).

Nitrile gloves may offer limited

splash protection but are not

recommended for prolonged

contact.

Provides robust protection

against halogenated

hydrocarbons and esters.

Eye Protection

Chemical safety goggles or

eyeglasses as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1] A face

shield is recommended when

there is a significant risk of

splashing.

Protects against splashes and

vapors that can cause serious

eye irritation.[2]

Body Protection

A flame-resistant lab coat worn

over long-sleeved clothing and

long pants. A chemically

resistant apron is also

recommended.

Minimizes skin contact and

protects from potential

splashes of the combustible

liquid.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If vapors or mists

are generated, a NIOSH-

approved air-purifying

respirator with organic vapor

cartridges is recommended.[1]

[6]

Essential for preventing

inhalation of harmful vapors

that may cause respiratory

irritation.[2][6]

Operational Plan: Handling and Storage
Adherence to a strict operational protocol is necessary for the safe handling and storage of 5-
Bromopentyl acetate.
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Engineering Controls
Ventilation: All handling of 5-Bromopentyl acetate must be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.

Handling Procedures
Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don all required PPE as specified in the table above.

Prepare all necessary equipment and reagents before handling the chemical.

Have a spill kit readily available.

Handling:

Conduct all transfers and manipulations of 5-Bromopentyl acetate within the fume hood.

Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact.

Avoid contact with skin and eyes.[1]

Do not breathe mist, vapors, or spray.[1]

Keep the container sealed when not in use.

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with 5-
Bromopentyl acetate.

Remove PPE in the correct order to avoid cross-contamination.
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Wash hands thoroughly with soap and water after removing gloves.

Storage
Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[3]

Keep container tightly closed.[3]

Store separately from incompatible materials such as acids, bases, strong oxidizing agents,

and reducing agents.[1]

It is classified as a combustible liquid (Storage Class 10).

Disposal Plan
Proper disposal of 5-Bromopentyl acetate and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation
Liquid Waste: Collect all unused 5-Bromopentyl acetate and solutions containing it in a

dedicated, labeled, and sealed waste container. The container should be made of a

compatible material.

Solid Waste: All disposable items contaminated with 5-Bromopentyl acetate (e.g., gloves,

absorbent pads, pipette tips) must be collected in a separate, clearly labeled hazardous

waste container.

Disposal Protocol
Spill Management:

In case of a spill, ensure adequate ventilation and wear appropriate PPE.

Absorb the spill with an inert absorbent material (e.g., sand, silica gel, acid binder,

universal binder, sawdust).[1][3]

Collect the absorbed material and place it in a suitable, closed container for disposal.[1]
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Waste Disposal:

All waste must be disposed of in accordance with local, state, and federal regulations.

Do not dispose of 5-Bromopentyl acetate down the drain or in the regular trash.[1] It

should not be allowed to enter the environment.[7]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 5-Bromopentyl
acetate in a laboratory setting.
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Caption: Workflow for Safe Handling of 5-Bromopentyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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